Cas no 1337128-94-5 (2-amino-2-(4-methoxynaphthalen-1-yl)propan-1-ol)

• Product Name: 2-amino-2-(4-methoxynaphthalen-1-yl)propan-1-ol
• CAS No: 1337128-94-5
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 6088190
• PubChem ID: 165665412
• Update Time: 2025-10-22

2-amino-2-(4-methoxynaphthalen-1-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(4-methoxynaphthalen-1-yl)propan-1-ol
• EN300-1845583
• 1337128-94-5

• Inchi： 1S/C14H17NO2/c1-14(15,9-16)12-7-8-13(17-2)11-6-4-3-5-10(11)12/h3-8,16H,9,15H2,1-2H3
• InChI Key： SLOXFCQXCLKFOM-UHFFFAOYSA-N
• SMILES： OCC(C)(C1C=CC(=C2C=CC=CC=12)OC)N

Computed Properties

• Exact Mass: 231.125928785g/mol
• Monoisotopic Mass: 231.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-amino-2-(4-methoxynaphthalen-1-yl)propan-1-ol

Comprehensive Guide to 2-amino-2-(4-methoxynaphthalen-1-yl)propan-1-ol (CAS No. 1337128-94-5): Properties, Applications, and Market Insights

2-amino-2-(4-methoxynaphthalen-1-yl)propan-1-ol (CAS No. 1337128-94-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique naphthalene core and amino alcohol functional groups, serves as a key intermediate in the synthesis of various bioactive molecules. Its molecular structure, which includes a 4-methoxynaphthalene moiety, contributes to its versatility in drug discovery and material science applications.

The growing interest in 2-amino-2-(4-methoxynaphthalen-1-yl)propan-1-ol is driven by its potential applications in medicinal chemistry and catalysis. Researchers are particularly intrigued by its role in the development of chiral ligands and asymmetric synthesis, which are critical for producing enantiomerically pure pharmaceuticals. Recent studies have explored its utility in designing novel enzyme inhibitors and receptor modulators, aligning with the current trend toward personalized medicine and targeted therapies.

From a chemical perspective, 2-amino-2-(4-methoxynaphthalen-1-yl)propan-1-ol exhibits notable solubility in polar organic solvents, making it suitable for various synthetic protocols. Its stability under mild conditions and compatibility with common protecting group strategies further enhance its appeal to synthetic chemists. The compound's melting point and spectroscopic properties (e.g., NMR and IR data) have been well-documented, facilitating its identification and quality control in laboratory settings.

The demand for 2-amino-2-(4-methoxynaphthalen-1-yl)propan-1-ol has surged in tandem with advancements in green chemistry and sustainable synthesis. Industry leaders are increasingly adopting this compound as a building block for biodegradable materials and eco-friendly catalysts, addressing global concerns about environmental impact. This aligns with frequent search queries such as "sustainable chemical intermediates" and "green synthesis of amino alcohols," reflecting broader market trends.

In the pharmaceutical sector, 2-amino-2-(4-methoxynaphthalen-1-yl)propan-1-ol is being investigated for its potential in central nervous system (CNS) drug development. Its structural similarity to known neuroactive compounds has prompted studies on its blood-brain barrier permeability and receptor binding affinity. These applications resonate with popular search terms like "CNS drug intermediates" and "naphthalene-based pharmaceuticals," highlighting its relevance to cutting-edge research.

Market analysts project steady growth for 2-amino-2-(4-methoxynaphthalen-1-yl)propan-1-ol, particularly in regions with robust pharmaceutical manufacturing infrastructure. The compound's cost-effectiveness and scalable synthesis make it attractive for industrial applications, while its patent landscape remains relatively open for innovation. Recent publications have also explored its derivatives for optical materials and liquid crystal technologies, expanding its commercial potential.

Quality standards for 2-amino-2-(4-methoxynaphthalen-1-yl)propan-1-ol typically require high HPLC purity (>98%) and rigorous residual solvent analysis, ensuring compliance with Good Manufacturing Practice (GMP) guidelines. Suppliers often provide detailed technical data sheets and safety profiles, addressing common user queries about storage conditions and handling precautions. These resources are invaluable for laboratories seeking reliable sources of this specialty chemical.

Emerging applications of 2-amino-2-(4-methoxynaphthalen-1-yl)propan-1-ol in agrochemicals and flavor/fragrance chemistry have further diversified its market. Its structural motifs are being incorporated into novel plant growth regulators and aromatic compounds, capitalizing on the naphthalene ring's inherent properties. This multidisciplinary utility positions the compound as a valuable asset in both academic and industrial research environments.

For researchers working with 2-amino-2-(4-methoxynaphthalen-1-yl)propan-1-ol, recent methodological improvements in column chromatography purification and crystallization techniques have streamlined its isolation process. These practical insights respond to frequently searched laboratory challenges like "purification of amino-alcohol derivatives" and "handling hygroscopic compounds," demonstrating the compound's alignment with real-world research needs.

Looking ahead, the scientific community anticipates new discoveries involving 2-amino-2-(4-methoxynaphthalen-1-yl)propan-1-ol in computational chemistry and molecular modeling. Its well-defined structure makes it an excellent candidate for quantum mechanical calculations and drug design simulations, areas that dominate contemporary chemical literature. This forward-looking perspective ensures the compound's continued relevance in an era of digital chemistry and AI-assisted discovery.